2-Methoxy-2-(5-methyloxolan-2-YL)ethan-1-amine

• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• IUPAC Name: 2-methoxy-2-(5-methyloxolan-2-yl)ethanamine
• InChI: InChI=1S/C8H17NO2/c1-6-3-4-7(11-6)8(5-9)10-2/h6-8H,3-5,9H2,1-2H3
• InChI Key: YFTNANHSWSLCJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(O1)C(CN)OC

Description

2-Methoxy-2-(5-methyloxolan-2-yl)ethan-1-amine is a chemical compound with the molecular formula C8H17NO2. It is known for its unique structure, which includes a methoxy group and a substituted oxolane ring. This compound is used in various scientific research applications due to its interesting chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-2-(5-methyloxolan-2-yl)ethan-1-amine typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 2-methoxyethanol with 5-methyloxolane-2-carboxylic acid, followed by amination to introduce the amine group. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and cost-effectiveness, often using continuous flow reactors and automated systems to control reaction parameters. Purification steps such as distillation, crystallization, and chromatography are employed to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-2-(5-methyloxolan-2-yl)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The methoxy and amine groups can participate in substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of derivatives with different functional groups .

Scientific Research Applications

2-Methoxy-2-(5-methyloxolan-2-yl)ethan-1-amine is used in various scientific research fields:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is used in biochemical assays and as a probe to study biological processes.

Medicine: Research into its potential therapeutic applications, including drug development and pharmacological studies.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methoxy-2-(5-methyloxolan-2-yl)ethan-1-amine involves its interaction with specific molecular targets. The methoxy and amine groups can form hydrogen bonds and other interactions with enzymes, receptors, and other biomolecules. These interactions can modulate biological pathways and processes, leading to various effects depending on the context .

Comparison with Similar Compounds

Similar Compounds

• 2-Methoxy-1-(oxolan-2-yl)ethan-1-amine
• 2-(5-Methyloxolan-2-yl)ethan-1-amine
• 2-Methoxy-2-(oxan-3-yl)ethan-1-amine

Uniqueness

2-Methoxy-2-(5-methyloxolan-2-yl)ethan-1-amine is unique due to its specific substitution pattern on the oxolane ring and the presence of both methoxy and amine groups. This combination of functional groups imparts distinct chemical and biological properties, making it valuable for various research applications.